Cas no 1086385-86-5 (5-(4-tert-butylphenyl)-1,2,4-thiadiazol-3-amine)

• Product Name: 5-(4-tert-butylphenyl)-1,2,4-thiadiazol-3-amine
• CAS No: 1086385-86-5
• MF: C₁₂H₁₅N₃S
• MW: 233.332600831985
• MDL: MFCD11655562
• CID: 4457048
• PubChem ID: 46741383
• Update Time: 2025-08-05

5-(4-tert-butylphenyl)-1,2,4-thiadiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-tert-butylphenyl)-1,2,4-thiadiazol-3-amine
• 3-Amino-5-(4-tert-butylphenyl)-1,2,4-thiadiazole
• 3-AMino-5-(4-tert-butylphenyl)-1,2,4-thiadiazole, 96%
• 3-Amino-5-(4-tert-butylphenyl)-1,2,4-thiadiazole,96%
• 1086385-86-5
• CS-0076357
• 5-(4-(tert-butyl)phenyl)-1,2,4-thiadiazol-3-amine
• 5-[4-(tert-butyl)phenyl]-1,2,4-thiadiazol-3-ylamine
• VU0422104-2
• CHEMBL4937502
• AS-69477
• F9995-0039
• AKOS013868717
• EN300-235058
• E80995
• DTXSID20675431

• MDL： MFCD11655562
• Inchi： 1S/C12H15N3S/c1-12(2,3)9-6-4-8(5-7-9)10-14-11(13)15-16-10/h4-7H,1-3H3,(H2,13,15)
• InChI Key： KMTRRQKJAQTEEY-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC(=CC=2)C(C)(C)C)=NC(N)=N1

Computed Properties

• Exact Mass: 233.09866866g/mol
• Monoisotopic Mass: 233.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Melting Point: 221-222℃

Additional information on 5-(4-tert-butylphenyl)-1,2,4-thiadiazol-3-amine

Introduction to 5-(4-tert-butylphenyl)-1,2,4-thiadiazol-3-amine (CAS No. 1086385-86-5) and Its Emerging Applications in Chemical Biology

The compound 5-(4-tert-butylphenyl)-1,2,4-thiadiazol-3-amine (CAS No. 1086385-86-5) represents a fascinating class of heterocyclic molecules that have garnered significant attention in the field of chemical biology and drug discovery. This compound, characterized by its thiadiazole core and a 4-tert-butylphenyl substituent, exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications. The thiadiazole scaffold is well-known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects, while the 4-tert-butylphenyl group enhances its lipophilicity and metabolic stability, making it an attractive scaffold for medicinal chemistry.

Recent advancements in the synthesis and characterization of this compound have revealed its potential as a key intermediate in the development of novel pharmaceuticals. The thiadiazol-3-amine moiety, in particular, has been extensively studied for its ability to interact with biological targets such as enzymes and receptors. This interaction is crucial for modulating cellular processes and has led to the discovery of several bioactive molecules with therapeutic potential. The presence of the 4-tert-butylphenyl group further contributes to the compound's pharmacokinetic profile by improving its solubility and bioavailability.

In the realm of drug discovery, 5-(4-tert-butylphenyl)-1,2,4-thiadiazol-3-amine has been explored as a lead compound for developing new treatments against various diseases. For instance, studies have demonstrated its efficacy in inhibiting certain kinases that are implicated in cancer progression. The compound's ability to bind to these kinases with high affinity suggests that it could be a valuable starting point for designing more potent and selective inhibitors. Additionally, its structural features have been leveraged to develop derivatives with enhanced activity against other targets, such as bacterial enzymes involved in antibiotic resistance.

The synthesis of 5-(4-tert-butylphenyl)-1,2,4-thiadiazol-3-amine involves multi-step organic reactions that highlight the versatility of heterocyclic chemistry. The introduction of the thiadiazole ring is typically achieved through condensation reactions between appropriate precursors under controlled conditions. The subsequent functionalization at the 3-position with an amine group further refines the molecule's structure. Recent innovations in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for large-scale pharmaceutical applications.

One of the most compelling aspects of this compound is its potential in addressing emerging therapeutic challenges. With the rise of multidrug-resistant pathogens and the increasing prevalence of chronic diseases, there is a growing need for novel therapeutic agents. The unique combination of structural features in 5-(4-tert-butylphenyl)-1,2,4-thiadiazol-3-amine positions it as a versatile tool for addressing these challenges. Researchers are exploring its derivatives as candidates for treating infections caused by resistant bacteria and as modulators of inflammatory pathways associated with chronic diseases.

The biological activity of this compound has been further investigated through computational modeling and experimental assays. Molecular docking studies have provided insights into how it interacts with target proteins at an atomic level. These studies have not only confirmed its binding affinity but also revealed potential mechanisms of action. Additionally, cell-based assays have demonstrated its ability to modulate signaling pathways relevant to disease processes. Such findings underscore the importance of this compound as a scaffold for developing new therapeutics.

The pharmacological profile of 5-(4-tert-butylphenyl)-1,2,4-thiadiazol-3-amine has been carefully evaluated to ensure its safety and efficacy. Preclinical studies have assessed its toxicity profile and pharmacokinetic properties under various conditions. These studies have shown that the compound exhibits favorable metabolic stability and moderate solubility in water and lipids, making it suitable for oral administration or other routes of delivery. Furthermore, preliminary toxicological assessments indicate that it is well-tolerated at doses relevant to therapeutic use.

The future directions for research on this compound are multifaceted. One area of focus is the development of more potent derivatives through structure-based drug design approaches. By modifying key structural features such as the substitution pattern on the thiadiazole ring or the nature of the amine group, researchers aim to enhance its biological activity while maintaining favorable pharmacokinetic properties. Another avenue is exploring its potential in combination therapies where it could be used alongside other drugs to achieve synergistic effects.

Collaborations between academic institutions and pharmaceutical companies are playing a crucial role in advancing research on this compound. These partnerships facilitate access to cutting-edge technologies and resources that are essential for translating laboratory discoveries into clinical applications. As such efforts continue to gain momentum,5-(4-tert-butylphenyl)-1,2,4-thiadiazol-3-amines position themselves at the forefront of innovation in chemical biology.